Cas no 1246817-46-8 (5-Hydroxy Rosiglitazone-d4)

• Product Name: 5-Hydroxy Rosiglitazone-d4
• CAS No: 1246817-46-8
• MF: C₁₈H₁₅D₄N₃O₄S
• MW: 377.4508
• CID: 1059199
• PubChem ID: 71749334
• Update Time: 2024-11-02

5-Hydroxy Rosiglitazone-d4 Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy Rosiglitazone-d4
• 5-[[4-[1,1,2,2-tetradeuterio-2-[(5-hydroxypyridin-2-yl)-methylamino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• 5-[[4-[2-[(5-Hydroxy-2-pyridinyl)methylamino]ethoxy-d4]phenylmethyl]-2,4-thiazolidinedione
• HY-144155S1
• 5-Hydroxy Rosiglitazone-d4-1
• 5-[[4-[2-[(5-Hydroxy-2-pyridinyl)methylamino]ethoxy-d4]phenylmethyl]-2,4-thiazolidinedione;
• CS-0378068
• 1246817-46-8
• DTXSID20857836
• 5-{[4-({2-[(5-Hydroxypyridin-2-yl)(methyl)amino](~2~H_4_)ethyl}oxy)phenyl]methyl}-1,3-thiazolidine-2,4-dione

• Inchi： InChI=1S/C18H19N3O4S/c1-21(16-7-4-13(22)11-19-16)8-9-25-14-5-2-12(3-6-14)10-15-17(23)20-18(24)26-15/h2-7,11,15,22H,8-10H2,1H3,(H,20,23,24)/i8D2,9D2
• InChI Key： AGQGGZNSVNKGDU-LZMSFWOYSA-N
• SMILES： CN(CCOC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=NC=C(C=C3)O

Computed Properties

• Exact Mass: 377.13500
• Monoisotopic Mass: 377.13473425g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 120.55000
• LogP: 2.47240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers